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Compound of Interest

Compound Name: Azido-PEG1-acid

Cat. No.: B605813 Get Quote

This guide provides comprehensive safety protocols, handling procedures, and disposal plans

for Azido-PEG1-acid, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical for ensuring personal safety and maintaining the

integrity of experimental work. Azido-PEG1-acid is a valuable reagent in click chemistry, but its

azide functional group necessitates careful handling due to potential hazards.[1][2]

Hazard Identification and Properties
Organic azides are energetic compounds that can be sensitive to heat, shock, friction, or light.

[3][4] The primary hazards associated with Azido-PEG1-acid stem from the azide group, which

imparts toxicity comparable to cyanides and has the potential to form explosive compounds.[3]

[5]

Table 1: Key Hazards of Azido-PEG1-acid
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Hazard Type Description Citations

Explosive Potential

Organic azides can

decompose explosively when

exposed to heat, shock,

friction, or light. The risk is

reduced in molecules with a

higher carbon-to-nitrogen ratio,

but caution is always required.

[3][4]

High Reactivity

Reacts with heavy metals

(e.g., copper, lead) to form

highly shock-sensitive and

explosive metal azides.[6][7][8]

Contact with acids can form

hydrazoic acid, a highly toxic

and explosive gas.[4]

[4][6][7]

Toxicity

The azide group is highly toxic.

A Safety Data Sheet for a

similar compound indicates it is

harmful if swallowed.[9]

Ingestion of small amounts can

be lethal.[5][10]

[5][9][10]

Environmental Hazard

Classified as very toxic to

aquatic life with long-lasting

effects.[9]

[9]

Table 2: Physical and Chemical Properties of Azido-PEG1-acid
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Property Value Citations

Molecular Formula C₅H₉N₃O₃ [11]

Molecular Weight 159.14 g/mol [11]

CAS Number 1393330-34-1 [11]

Appearance Solid [9]

Solubility
Soluble in Water, DMSO, DMF,

DCM
[1]

Storage Recommended at -20°C [1][9][12]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against chemical exposure. All

handling of Azido-PEG1-acid must be conducted in a certified chemical fume hood.[3][13]

Table 3: Recommended PPE for Handling Azido-PEG1-acid

Task Eye Protection
Hand
Protection

Body & Skin
Protection

Respiratory
Protection

Receiving &

Unpacking
Safety glasses Nitrile gloves Lab coat

Well-ventilated

area

Weighing &

Aliquoting (Solid)

Safety goggles

and face shield

Nitrile gloves

(double-gloving

recommended)

[3]

Lab coat

Mandatory use of

a chemical fume

hood

Solution

Preparation &

Handling

Safety goggles

Nitrile gloves

(double-gloving

recommended)

Lab coat

Mandatory use of

a chemical fume

hood

Waste Disposal

& Spill Cleanup

Safety goggles

and face shield

Chemical-

resistant gloves

(e.g., nitrile)

Lab coat or

chemical-

resistant apron

Mandatory use of

a chemical fume

hood

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Azido-PEG1-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Azido-PEG1-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Azido-PEG1-acid
https://www.dcchemicals.com/msds/MSDS_DC35698.html
https://broadpharm.com/product/bp-20902
https://broadpharm.com/product/bp-20902
https://www.dcchemicals.com/msds/MSDS_DC35698.html
https://file.medchemexpress.com/batch_PDF/HY-133390/Azido-PEG1-azide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b605813?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_m_PEG36_amine.pdf
https://www.benchchem.com/product/b605813?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan and Handling Procedures
A systematic workflow is essential for safety. The following diagram and procedures outline the

recommended process from receiving the compound to its final use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Post-Procedure

Receive & Inspect Package

Store at -20°C
Away from Incompatibles

Weigh in Fume Hood
Use Plastic/Ceramic Spatula

Prepare Solution in Fume Hood
Add Solid to Solvent Slowly

Conduct Reaction
Use Blast Shield

Quench Unreacted Azide
(e.g., Staudinger Reaction)

Collect Waste in
Labeled, Non-Metal Container

Decontaminate Glassware &
Work Area
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Experiment Complete:
Generate Waste

Waste Type?

Aqueous Waste
(reaction mixtures, rinsates)

Liquid

Solid Waste
(gloves, tips, paper)

Solid

Collect in a dedicated,
sealed, NON-METAL container.

Collect in a sealed,
-labeled plastic bag or container.

Label container clearly:
'HAZARDOUS WASTE - AZIDE'

Arrange for pickup by
Institutional EH&S.

DO NOT mix with acidic waste.
DO NOT pour down drain.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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